Cas no 1261501-52-3 ((3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-hydroxyacetic acid)

• Product Name: (3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-hydroxyacetic acid
• CAS No: 1261501-52-3
• MF: C₁₅H₁₀ClF₃O₄
• MW: 346.685714244843
• CID: 4999065
• Update Time: 2025-05-25

(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-hydroxyacetic acid

• Inchi： 1S/C15H10ClF3O4/c16-11-7-8(5-6-10(11)13(20)14(21)22)9-3-1-2-4-12(9)23-15(17,18)19/h1-7,13,20H,(H,21,22)
• InChI Key： OOXIAWKIXOUIKA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(=O)O)O)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• XLogP3: 4.3
• Topological Polar Surface Area: 66.8

Additional information on (3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-hydroxyacetic acid

Introduction to (3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-hydroxyacetic Acid (CAS No. 1261501-52-3)

(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-hydroxyacetic acid, commonly referred to by its CAS number 1261501-52-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, material synthesis, and environmental chemistry. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its properties and applications.

The molecular structure of (3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-hydroxyacetic acid is characterized by a biphenyl core, which serves as a versatile scaffold for various functional groups. The presence of a trifluoromethoxy group at the 2' position introduces significant electronic effects, while the hydroxyacetic acid moiety at the 4 position provides hydrophilic characteristics. These features make the compound an interesting candidate for exploring structure-property relationships in both academic and industrial settings.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The trifluoromethoxy group is known to enhance lipophilicity, which can improve drug absorption and bioavailability. Additionally, the hydroxyacetic acid group can serve as a site for further functionalization, enabling the creation of derivatives with tailored biological activities.

In terms of synthesis, researchers have employed various strategies to efficiently construct this compound. One notable approach involves the Suzuki coupling reaction, which allows for precise control over the substitution pattern on the biphenyl ring. This method has been optimized to achieve high yields and excellent regioselectivity, making it suitable for large-scale production if required.

The physical and chemical properties of (3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-hydroxyacetic acid have been extensively characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular conformation, solubility, and thermal stability, which are critical parameters for its application in different chemical processes.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradability under various environmental conditions, including aqueous solutions and soil matrices. Preliminary findings suggest that the compound exhibits moderate persistence in certain environments, highlighting the need for further studies to optimize its environmental footprint.

In conclusion, (3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-hydroxyacetic acid (CAS No. 1261501-52-3) represents a promising compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical chemistry, positions it as a valuable tool for advancing scientific research and industrial innovation.